Cas no 1269293-57-3 (2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine)

• Product Name: 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine
• CAS No: 1269293-57-3
• MF: C₁₄H₁₀BrN₃
• MW: 300.153301715851
• CID: 1089339
• PubChem ID: 56956129
• Update Time: 2025-11-02

2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine
• 2-[2-(4-bromophenyl)pyrazol-3-yl]pyridine
• AKOS022172735
• 1269293-57-3
• 2-[1-(4-Bromophenyl)-1H-pyrazol-5-yl]pyridine
• DTXSID30719052

• Inchi： 1S/C14H10BrN3/c15-11-4-6-12(7-5-11)18-14(8-10-17-18)13-3-1-2-9-16-13/h1-10H
• InChI Key： RZADPWSERVBQSR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=CC=N1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 299.00581g/mol
• Monoisotopic Mass: 299.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine

Comprehensive Guide to 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269293-57-3)

2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269293-57-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features a pyridine ring linked to a pyrazole moiety, which is further substituted with a 4-bromophenyl group. Its unique structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The molecular formula of 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine is C₁₄H₁₀BrN₃, with a molecular weight of 300.16 g/mol. The presence of both nitrogen-containing heterocycles (pyridine and pyrazole) contributes to its versatile chemical reactivity, enabling various modifications for targeted applications. Researchers frequently explore this compound for its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most searched questions about CAS 1269293-57-3 relates to its synthetic applications. This compound serves as a crucial building block in medicinal chemistry, where it is used to create novel compounds with potential anticancer, anti-inflammatory, or antimicrobial properties. The 4-bromophenyl group enhances the compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in modern drug synthesis.

In materials science, 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine has shown promise in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its rigid, conjugated structure contributes to desirable electronic properties, making it a candidate for use in organic semiconductors. This aligns with current trends in sustainable technology, where researchers seek eco-friendly alternatives to traditional inorganic materials.

The stability and storage conditions of CAS 1269293-57-3 are another common search topic among users. While this compound is generally stable under recommended storage conditions (typically at room temperature in a dry environment), proper handling procedures should always be followed to maintain its integrity. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

Recent publications highlight the growing interest in pyrazole-pyridine hybrids like 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine. These compounds are being investigated for their diverse biological activities, including potential applications in neurological disorders and metabolic diseases. The presence of both pyridine and pyrazole rings in a single molecule creates opportunities for targeted drug design with improved pharmacokinetic properties.

From a commercial perspective, the global market for heterocyclic compounds like 1269293-57-3 is expanding rapidly, driven by increasing demand from the pharmaceutical and electronics industries. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99%, catering to different research and development needs.

Analytical characterization of 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's identity and purity, which are critical for research applications. Many users search for detailed spectral data of this compound, which is often available in scientific literature or from commercial suppliers.

The environmental impact and biodegradability of CAS 1269293-57-3 are becoming increasingly important considerations in line with green chemistry principles. While specific ecotoxicological data may be limited for this particular compound, researchers are encouraged to follow proper waste disposal protocols when working with brominated organic compounds.

Future research directions for 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine may explore its potential in catalytic applications or as a ligand in coordination chemistry. The compound's ability to coordinate with metal ions through its nitrogen atoms opens possibilities for creating novel catalysts or functional materials. This aligns with current scientific interest in developing more efficient and selective catalytic systems.

For researchers considering working with 1269293-57-3, it's important to note that while this compound itself is not classified as hazardous, appropriate laboratory safety measures should always be observed. Personal protective equipment, including gloves and safety glasses, is recommended when handling this or any chemical substance.

The synthesis of 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine typically involves multi-step organic reactions, with various published routes available in the scientific literature. Optimization of these synthetic procedures remains an active area of research, particularly focusing on improving yields and reducing environmental impact. Many users search for efficient synthetic protocols for this valuable intermediate.

In conclusion, 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269293-57-3) represents an important building block in modern chemical research. Its versatility in pharmaceutical development and materials science applications continues to drive scientific interest. As research progresses, we can expect to see new applications emerge for this fascinating heterocyclic compound, potentially leading to breakthroughs in medicine and technology.